5-Isoxazolol, 4,5-dihydro-3-(4-nitrophenyl)-5-(trichloromethyl)-

Specification

• CAS No.: 187812-02-8
• Molecular Formula: C10H7Cl3N2O4
• Molecular Weight: 325.5 g/mol
• IUPAC Name: 3-(4-nitrophenyl)-5-(trichloromethyl)-4H-1,2-oxazol-5-ol
• Standard InChI: InChI=1S/C10H7Cl3N2O4/c11-10(12,13)9(16)5-8(14-19-9)6-1-3-7(4-2-6)15(17)18/h1-4,16H,5H2
• Standard InChI Key: JPCVPJHVOZRREG-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NOC1(C(Cl)(Cl)Cl)O)C2=CC=C(C=C2)[N+](=O)[O-]

Introduction

5-Isoxazolol, 4,5-dihydro-3-(4-nitrophenyl)-5-(trichloromethyl)- is a complex organic compound characterized by its unique isoxazole ring structure, which is combined with a trichloromethyl group and a nitrophenyl moiety. This compound has a molecular formula of C10H7Cl3N2O4 and a molecular weight of approximately 360.57 g/mol. The presence of these functional groups contributes to its potential biological activity and utility in various applications.

Synthesis and Chemical Reactivity

The synthesis of 5-Isoxazolol, 4,5-dihydro-3-(4-nitrophenyl)-5-(trichloromethyl)- typically involves multi-step organic reactions. Isoxazole derivatives are known for their diverse chemical reactivity, which can be explored through various reactions typical of this class of compounds. These reactions often involve the manipulation of the isoxazole ring and its substituents to produce compounds with specific properties.

Comparison with Similar Compounds

Several compounds share structural similarities with 5-Isoxazolol, 4,5-dihydro-3-(4-nitrophenyl)-5-(trichloromethyl)-. For example:

Compound Name	Molecular Formula	Unique Features
Isoxazole, 4,5-dihydro-3-methyl-	C10H10N2O	Contains a methyl group instead of trichloromethyl
Isoxazole, 4-methyl-3-nitrophenyl	C10H8N2O3	Lacks the trichloromethyl group
Pyrazole derivative (similar scaffold)	Varies	Different heterocyclic structure but similar reactivity

These compounds highlight the uniqueness of 5-Isoxazolol due to its specific functional groups and potential applications in medicinal chemistry and agriculture.